3-(Aminomethyl)-2-fluorophenol

• CAS No.: 1061652-46-7
• Molecular Formula: C7H8FNO
• Molecular Weight: 141.14
• IUPAC Name: 3-(aminomethyl)-2-fluorophenol
• InChI: InChI=1S/C7H8FNO/c8-7-5(4-9)2-1-3-6(7)10/h1-3,10H,4,9H2
• InChI Key: RFPOIMUJGPWEHA-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1)O)F)CN

Description

3-(Aminomethyl)-2-fluorophenol (CAS: 1143571-75-8) is a fluorinated aromatic compound with the molecular formula C₇H₈FNO. Its structure features a phenol core substituted with a fluorine atom at the ortho position and an aminomethyl group (-CH₂NH₂) at the meta position (SMILES: C1=CC(=C(C(=C1)O)F)CN) . This dual functionalization imparts unique electronic and steric properties, making it valuable in pharmaceutical research and medicinal chemistry. The compound is often used as a hydrobromide salt (CID 59479321) in drug development due to its enhanced stability and solubility .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substituent Position and Electronic Effects

2-Fluorophenol (CAS 367-12-4)

• Structure: Phenol with a single ortho-fluorine substituent.
• Impact: The absence of the aminomethyl group limits its utility in enzyme inhibition or receptor binding applications .

m-Aminophenol (3-Amino-1-hydroxybenzene, CAS 591-27-5)

• Structure: Phenol with an amino group (-NH₂) at the meta position.
• Key Differences: Replaces fluorine with hydrogen and substitutes the aminomethyl group with a simpler amino group.
• Impact: Exhibits higher solubility in polar solvents (e.g., hot water, ethanol) but lower lipophilicity, reducing membrane permeability in biological systems .

Functional Group Variations

3-Amino-2-methylphenol (CAS 53222-92-7)

• Structure: Phenol with an amino group at meta and a methyl group at ortho.
• Key Differences : The methyl group introduces steric hindrance but lacks fluorine’s electron-withdrawing effect.
• Impact: Reduced electronegativity at the ortho position decreases acidity (pKa ~9.5 vs. ~8.2 for 3-(Aminomethyl)-2-fluorophenol) .

5-Amino-2-(3-ethyl-2,2-dimethylpentan-3-yl)-4-fluoro-phenol (CAS 873055-52-8)

• Structure: Bulky alkyl substituent at ortho and amino/fluoro groups at para/meta.
• Key Differences : The large alkyl chain enhances lipophilicity but reduces synthetic accessibility.

Enzyme Inhibition

• 3-(Aminomethyl)-2-fluorophenol Derivatives: Derivatives like 3-(aminomethyl)-6-{3-[4-(trifluoroethyl)phenyl]acryloyl}-2(3H)-benzoxazolones exhibit potent inhibition of carbonic anhydrases (hCA I and II) and acetylcholinesterase (AChE), outperforming reference compounds like acetazolamide (AZA) .
• m-Aminophenol Analogues: Simpler aminophenols show moderate hCA inhibition but lack the fluorinated moiety critical for enhanced binding affinity .

Neurotropic and Psychotropic Potential

• 3-(N-R,R'-Aminomethyl)-2-methyl-1H-quinolin-4-ones: Compounds with aminomethyl groups on quinoline scaffolds demonstrate neurotropic activity, suggesting that 3-(Aminomethyl)-2-fluorophenol’s structure may be tailored for CNS-targeted therapies .

Physicochemical Properties

Compound	Molecular Weight	logP (Predicted)	Solubility (Water)	pKa (Phenol)
3-(Aminomethyl)-2-fluorophenol	141.14	0.98	Moderate	~8.2
2-Fluorophenol	112.10	1.45	High	~8.8
m-Aminophenol	109.13	0.32	High	~9.5
3-Amino-2-methylphenol	123.15	0.87	Moderate	~9.5

Notes: Fluorine’s electronegativity lowers the pKa of 3-(Aminomethyl)-2-fluorophenol compared to non-fluorinated analogues, enhancing its acidity and reactivity in aqueous environments .